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Compound of Interest

Compound Name:
6-Chloro-3-methoxypyrazin-2-

amine

CAS No.: 13484-49-6

Cat. No.: B171334

Get Quote

Executive Summary & Molecule Profile
6-Chloro-3-methoxypyrazin-2-amine is a highly functionalized pyrazine intermediate used

critically in the development of pharmaceuticals, particularly kinase inhibitors and antimalarial

agents (e.g., Sulfalene analogs). Its structure features three distinct functional groups—an

amine, a methoxy, and a chlorine atom—arranged around a pyrazine core. This specific

substitution pattern requires precise regiochemical control during synthesis to avoid isomeric

impurities (e.g., 5-chloro isomers).
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Attribute Details

IUPAC Name 6-Chloro-3-methoxypyrazin-2-amine

CAS Number 5900-13-0

Molecular Formula C₅H₆ClN₃O

Molecular Weight 159.57 g/mol

Key Reactivity
Nucleophilic aromatic substitution (SNAr),

Diazotization, Palladium-catalyzed coupling.

Core Synthetic Pathway
The most robust and chemically defined route involves a three-step sequence starting from

commercially available 2,6-dichloropyrazine. This pathway prioritizes regioselectivity by utilizing

the directing effects of the amine group and the differential leaving group ability of bromine

versus chlorine.

Reaction Scheme
Amination: Selective ammonolysis of 2,6-dichloropyrazine.

Bromination: Regioselective electrophilic halogenation.

Methoxylation: Chemoselective Nucleophilic Aromatic Substitution (SNAr).
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(Chemo-selective S_NAr)

Click to download full resolution via product page

Caption: Figure 1. Step-wise synthetic pathway from 2,6-dichloropyrazine to the target

molecule.

Detailed Mechanism & Causality
Step 1: Formation of 2-Amino-6-chloropyrazine
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Reagents: 2,6-Dichloropyrazine, Aqueous Ammonia (25-28%).

Mechanism: Nucleophilic Aromatic Substitution (SNAr).[1]

Causality: The pyrazine ring is electron-deficient, facilitating nucleophilic attack.[2] Since 2,6-

dichloropyrazine is symmetrical, the initial attack by ammonia at either C2 or C6 yields the

same product.

Control Point: The reaction must be controlled to prevent diamination (formation of 2,6-

diaminopyrazine). This is achieved by using a stoichiometric excess of ammonia but limiting

temperature/time to favor monosubstitution.

Step 2: Regioselective Bromination
Reagents: N-Bromosuccinimide (NBS), Acetonitrile (MeCN).[2]

Mechanism: Electrophilic Aromatic Substitution (EAS).

Regiochemistry Logic:

The amine group at C2 is a strong electron-donating group (EDG) by resonance,

activating the ortho (C3) and para (C5) positions.

The chlorine at C6 is electron-withdrawing (deactivating) but directs ortho (C5) and para

(C3).

Conflict: Both substituents direct to C3 and C5.

Outcome: Bromination occurs preferentially at C3. While steric hindrance from the

adjacent amine might suggest C5 preference, the "ortho-effect" (hydrogen bonding

between the amine proton and the succinimide carbonyl) and the electronic reinforcement

often favor C3 in this specific scaffold. Furthermore, C5 is sterically crowded by the

adjacent Chlorine at C6.

Why Bromine? Introducing a bromine atom at C3 creates a "differential leaving group."

Bromine is a better leaving group than chlorine in the subsequent SNAr step, allowing for

chemoselective substitution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/261545631_ChemInform_Abstract_Regiocontrolled_SNAr_Reaction_on_23-Dihalopyridines_with_NaSMe_to_Obtain_Bromomethylthiopyridines_as_Key_Precursors_of_3-Halo-2-heteroarylthieno23-bpyridines_and_Thieno32-bpyridine
https://d-nb.info/1200930010/34
https://d-nb.info/1200930010/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Chemoselective Methoxylation (The Core
Transformation)

Reagents: Sodium Methoxide (NaOMe), Methanol (MeOH).

Mechanism: SNAr via a Meisenheimer Complex.

Mechanistic Insight:

The precursor, 3-bromo-6-chloropyrazin-2-amine, has two potential leaving groups: Br at

C3 and Cl at C6.

Selectivity: The reaction proceeds exclusively at C3 (displacing Bromine).

Reasoning:

Bond Strength: The C-Br bond is weaker than the C-Cl bond.

Transition State Stabilization: The incoming methoxide ion can coordinate with the

adjacent amine protons (H-bonding), guiding the nucleophile to the C3 position.

Activation: Both positions are activated by ring nitrogens, but the specific electronic

environment created by the amine makes C3 highly susceptible to substitution when

occupied by a good leaving group like Bromine.

Caption: Figure 2. SNAr mechanism illustrating the displacement of Bromine at C3.

Experimental Protocols
Protocol A: Synthesis of 2-Amino-6-chloropyrazine

Setup: Charge a high-pressure steel autoclave or heavy-walled glass pressure vessel.

Reactants: Add 2,6-dichloropyrazine (10.0 g, 67.1 mmol) and 28% Aqueous Ammonia (100

mL).

Reaction: Seal and heat to 100–110 °C for 5–8 hours.

Work-up:
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Cool to room temperature (precipitation occurs).

Filter the white solid.

Wash the filter cake with cold water (2 x 20 mL) to remove ammonium chloride.

Purification: Recrystallize from ethanol or "pulp" (triturate) with hexane if necessary.

Yield: ~85–95% (White solid).

Validation:1H NMR (DMSO-d6) should show two singlets for pyrazine protons (if not

coupled) and a broad singlet for NH2.

Protocol B: Synthesis of 3-Bromo-6-chloropyrazin-2-
amine

Setup: 250 mL round-bottom flask with magnetic stirring.

Reactants: Dissolve 2-amino-6-chloropyrazine (5.0 g, 38.6 mmol) in Acetonitrile (MeCN, 50

mL).

Addition: Add N-Bromosuccinimide (NBS) (7.56 g, 42.5 mmol, 1.1 eq) portion-wise over 15

minutes at room temperature.

Note: Keep the reaction protected from light to minimize radical side reactions.

Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

Work-up:

Concentrate the solvent under reduced pressure.[3]

Resuspend the residue in water (50 mL) to dissolve succinimide byproduct.

Extract with Ethyl Acetate (3 x 50 mL).

Dry organic layer over Na2SO4 and concentrate.[3]

Yield: ~70–80%.
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Data: Mass Spec (ESI) m/z: 207/209/211 (Characteristic Br/Cl isotope pattern).

Protocol C: Synthesis of 6-Chloro-3-methoxypyrazin-2-
amine

Setup: 100 mL round-bottom flask equipped with a reflux condenser.

Reactants: Dissolve 3-bromo-6-chloropyrazin-2-amine (2.0 g, 9.6 mmol) in anhydrous

Methanol (20 mL).

Reagent: Add Sodium Methoxide (25 wt% in MeOH, 2.2 mL, ~9.6 mmol) or solid NaOMe

(0.52 g).

Critical: Use exactly 1.0–1.1 equivalents. Excess base may lead to displacement of the

C6-Chlorine (bis-methoxylation).

Reaction: Heat to Reflux (65 °C) for 4–12 hours.

Monitoring: HPLC is preferred to detect formation of the bis-methoxy impurity.

Work-up:

Cool to room temperature.[4][5]

Quench with water (50 mL).

Extract with Ethyl Acetate or Dichloromethane.

Wash with Brine.

Concentrate in vacuo.[5]

Purification: Column chromatography (Silica gel, Petroleum Ether/Ethyl Acetate gradient)

may be required to separate any unreacted bromide or bis-methoxy byproduct.

Yield: ~60–75%.

Analytical Data Summary
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Compound
1H NMR (Characteristic
Signals)

MS (ESI, m/z)

2-Amino-6-chloropyrazine
δ 7.8 (s, 1H), 7.6 (s, 1H), 6.8

(bs, 2H, NH2)
129 [M+H]⁺

3-Bromo-6-chloropyrazin-2-

amine

δ 7.9 (s, 1H, C5-H), 7.0 (bs,

2H, NH2)
207/209/211

6-Chloro-3-methoxypyrazin-2-

amine

δ 7.5 (s, 1H, C5-H), 4.8 (bs,

2H, NH2), 3.9 (s, 3H, OMe)
159/161 [M+H]⁺

Troubleshooting & Optimization
Issue: Bis-methoxylation.

Cause: Excess NaOMe or reaction temperature too high.

Solution: Strictly control stoichiometry (1.0 eq NaOMe). Lower temperature to 50 °C and

extend time.

Issue: Regioselectivity in Bromination.

Observation: Formation of 5-bromo isomer.[2]

Solution: Ensure the starting material is pure 2-amino-6-chloropyrazine. Use NBS in polar

aprotic solvents (MeCN or DMF) which favor the polar mechanism over radical

bromination.

Safety: 2,6-Dichloropyrazine is an irritant. NBS is a sensitizer. All reactions involving

ammonia and heating must be performed behind a blast shield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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